molecular formula C7H7F3N2O3 B2647410 Ethyl 2-cyano-2-(2,2,2-trifluoroacetamido)acetate CAS No. 1008711-58-7

Ethyl 2-cyano-2-(2,2,2-trifluoroacetamido)acetate

Cat. No. B2647410
CAS RN: 1008711-58-7
M. Wt: 224.139
InChI Key: ZZVJBRBCDHCNHS-UHFFFAOYSA-N
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Description

Ethyl 2-cyano-2-(2,2,2-trifluoroacetamido)acetate is a chemical compound with the formula C7H7F3N2O3 . It is used as a pharmaceutical intermediate and in the synthesis of fluorine-containing alkyl 2-cyano-3-oxocarboxylates. It also plays a role in the syntheses of pyrazolo[1, 2-a]pyrazole and pyrazolo[5, 1-b][1, 3]oxazine derivatives .


Synthesis Analysis

The synthesis of Ethyl 2-cyano-2-(2,2,2-trifluoroacetamido)acetate involves various methods. One of the most versatile and economical methods involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions . The coupling reagent ethyl 2-cyano-2-(2-nitrobenzenesulfonyloxyimino)acetate (o-NosylOXY) produces only byproducts that can be easily recovered and reused for the synthesis of the same reagent, making coupling reactions to yield amides, hydroxamates, peptides, and esters more environmentally friendly and cost-effective .


Molecular Structure Analysis

The molecular structure of Ethyl 2-cyano-2-(2,2,2-trifluoroacetamido)acetate is complex with multiple functional groups. It contains a carboxylate ester and a nitrile, making it a versatile synthetic building block for a variety of functional and pharmacologically active substances .


Chemical Reactions Analysis

Ethyl 2-cyano-2-(2,2,2-trifluoroacetamido)acetate is involved in various chemical reactions. It is used in condensation reactions like the Knoevenagel condensation or the Michael addition . It also promotes the Lossen rearrangement of hydroxamic acids in the presence of amines to yield ureas .

Safety And Hazards

Ethyl 2-cyano-2-(2,2,2-trifluoroacetamido)acetate should be handled with care. It is recommended to keep it out of reach of children, avoid contact with air and water due to possible violent reaction and flash fire, and avoid breathing dust/fume/gas/mist/vapours/spray .

properties

IUPAC Name

ethyl 2-cyano-2-[(2,2,2-trifluoroacetyl)amino]acetate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7F3N2O3/c1-2-15-5(13)4(3-11)12-6(14)7(8,9)10/h4H,2H2,1H3,(H,12,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZZVJBRBCDHCNHS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C(C#N)NC(=O)C(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7F3N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

224.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 2-cyano-2-(2,2,2-trifluoroacetamido)acetate

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